Cas no 2649088-01-5 (methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate)

• Product Name: methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate
• CAS No: 2649088-01-5
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6221413
• PubChem ID: 165891940
• Update Time: 2025-10-31

methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate
• EN300-27729397
• 2649088-01-5

• Inchi： 1S/C10H14FNO2/c1-14-9(13)5-6-4-7-2-3-8(12-7)10(6)11/h5,7-8,10,12H,2-4H2,1H3/b6-5-
• InChI Key： UZZHFCVBDWPEKR-WAYWQWQTSA-N
• SMILES： FC1/C(=C\C(=O)OC)/CC2CCC1N2

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate

Methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate: A Comprehensive Overview

Methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate, with the CAS number 2649088-01-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a fluoro-substituent and an azabicyclo[3.2.1]octane core makes it a particularly intriguing candidate for further investigation, especially in the context of drug discovery and development.

The molecular structure of Methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate features a highly functionalized backbone, which includes an acetoate moiety and a double bond at the 3-position of the azabicyclo[3.2.1]octane ring system. The fluoro-substituent at the 2-position introduces unique electronic and steric properties to the molecule, which can significantly influence its interactions with biological targets. This structural motif has been extensively studied in recent years due to its potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of bicyclic compounds as pharmacophores in drug design. The azabicyclo[3.2.1]octane scaffold, in particular, has shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The fluoro-substituent further enhances the pharmacological profile of these compounds by improving metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate is its potential as a building block for more complex molecules. The presence of reactive sites such as the double bond and the acetoate group allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility makes it an attractive candidate for synthetic chemistry efforts aimed at developing novel drug candidates.

Recent studies have demonstrated that compounds containing the azabicyclo[3.2.1]octane core exhibit interesting pharmacological activities, particularly in terms of their ability to modulate neurotransmitter receptors and ion channels. For instance, some derivatives have shown promise as potential treatments for neurological disorders such as epilepsy and depression. The fluoro-substituent plays a crucial role in these interactions by influencing both the electronic distribution and steric environment around the binding site.

The synthesis of Methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate represents a significant achievement in synthetic organic chemistry. The construction of the azabicyclo[3.2.1]octane ring system requires careful planning and execution, often involving multi-step reactions that showcase the synthetic prowess of modern chemistry labs. The introduction of the fluoro-substituent further adds complexity to the synthesis but also enhances the overall utility of the compound as a pharmaceutical intermediate.

In conclusion, Methyl 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetate (CAS no: 2649088-01-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it an excellent candidate for further exploration, particularly in the context of CNS disorders and other therapeutic areas where bicyclic compounds have shown promise.